Cas no 477499-45-9 (propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate)

• Product Name: propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate
• CAS No: 477499-45-9
• MF: C₁₉H₁₇BrF₃NO₆S
• MW: 524.305594205856
• CID: 6158823
• PubChem ID: 4605108
• Update Time: 2025-06-03

propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate
• propan-2-yl 2-[5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl]-4,4,4-trifluoro-3-oxobutanoate
• F0808-0216
• AKOS024600289
• propan-2-yl 2-[5-[(4-bromophenyl)sulfonylamino]-2-hydroxyphenyl]-4,4,4-trifluoro-3-oxobutanoate
• isopropyl 2-(5-(4-bromophenylsulfonamido)-2-hydroxyphenyl)-4,4,4-trifluoro-3-oxobutanoate
• 477499-45-9

• Inchi： 1S/C19H17BrF3NO6S/c1-10(2)30-18(27)16(17(26)19(21,22)23)14-9-12(5-8-15(14)25)24-31(28,29)13-6-3-11(20)4-7-13/h3-10,16,24-25H,1-2H3
• InChI Key： UBZPUBBGHFLNBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1=CC=C(C(=C1)C(C(C(F)(F)F)=O)C(=O)OC(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 522.99121g/mol
• Monoisotopic Mass: 522.99121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate

Research Brief on Propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate (CAS: 477499-45-9)

The compound propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate (CAS: 477499-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. The incorporation of a trifluoromethyl group and a bromobenzenesulfonamido moiety in this compound suggests enhanced stability and target specificity, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. The results demonstrated that propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate exhibited selective inhibition of carbonic anhydrase IX, a marker of tumor hypoxia, with an IC50 value in the nanomolar range. This selectivity is attributed to the unique structural features of the compound, particularly the bromobenzenesulfonamido group, which enhances binding affinity to the target enzyme.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an anti-inflammatory agent. The researchers synthesized a series of derivatives and evaluated their effects on cyclooxygenase-2 (COX-2) activity. The findings revealed that the parent compound significantly reduced COX-2-mediated prostaglandin production, suggesting its utility in managing inflammatory disorders. Additionally, the trifluoromethyl group was found to improve metabolic stability, a critical factor in drug development.

From a synthetic chemistry perspective, the compound's preparation involves a multi-step process starting from 4-bromobenzenesulfonyl chloride and a hydroxylated phenyl precursor. The final step includes esterification with isopropanol to yield the propan-2-yl ester. Recent advancements in catalytic methods have improved the yield and purity of this compound, as reported in a 2022 article in Tetrahedron Letters. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the bromobenzenesulfonamido moiety.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and tissue distribution. Future research directions may include structural modifications to enhance solubility and reduce potential off-target effects. Furthermore, in vivo studies are needed to validate the compound's efficacy and safety in preclinical models.

In conclusion, propan-2-yl 2-5-(4-bromobenzenesulfonamido)-2-hydroxyphenyl-4,4,4-trifluoro-3-oxobutanoate represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing and future research in chemical biology and medicinal chemistry.